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Compound of Interest

Compound Name: Mipla

Cat. No.: B3025821 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of Mipla
(Methylisopropyllysergamide) for research and laboratory purposes. Mipla is a potent,

Schedule I controlled substance, and its handling and disposal are subject to stringent

regulations. The information provided here is not a substitute for a formal Safety Data Sheet

(SDS). Always consult the official SDS provided by the manufacturer and your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols.

Immediate Safety and Logistical Information
Proper disposal of Mipla is critical to ensure personnel safety, environmental protection, and

regulatory compliance. As a structural isomer of LSD, Mipla should be handled with extreme

caution, and its disposal must be managed through a licensed hazardous waste disposal

service.[1][2] Improper disposal can lead to significant legal and safety consequences.

Key Regulatory and Safety Data
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Parameter Information Source

Chemical Name Methylisopropyllysergamide [1][2]

Synonyms
Mipla, Lysergic Acid

methylisopropylamide
[1][3]

DEA Schedule (US) Schedule I [1][3]

Primary Hazard
Potent Psychoactive

Compound
[2][4]

Supplied Form
Typically a solution in a solvent

(e.g., acetonitrile)
[1][3]

Standard Operating Procedure for Mipla Disposal
The following step-by-step guide outlines the general procedure for the disposal of Mipla waste

in a laboratory setting. This procedure should be adapted to comply with your institution's

specific policies and local regulations.

Step 1: Waste Identification and Segregation

Identify all Mipla-contaminated waste streams. This includes:

Unused or expired Mipla solutions.

Empty containers that held Mipla.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated lab supplies (e.g., pipette tips, vials, absorbent pads).

Segregate Mipla waste from other chemical and non-hazardous waste streams to prevent

cross-contamination and ensure proper disposal.

Step 2: Containerization and Labeling

Use appropriate waste containers. Containers must be:
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Made of a material compatible with the waste (e.g., if Mipla is in acetonitrile, use a

container suitable for flammable organic solvents).

Leak-proof with a secure, tight-fitting lid.

In good condition, free from cracks or damage.

Label the waste container clearly. The label should include:

The words "Hazardous Waste."

The full chemical name: "Methylisopropyllysergamide (Mipla) Waste."

The concentration of Mipla and any solvents present.

The date the waste was first added to the container.

An appropriate hazard pictogram (e.g., for toxicity, flammability of the solvent).

Step 3: Storage of Hazardous Waste

Store the waste container in a designated satellite accumulation area (SAA). This area

should be:

At or near the point of generation.

Under the control of the laboratory personnel.

Clearly marked as a hazardous waste accumulation area.

Ensure the container is kept closed except when adding waste.

Do not accumulate more than the regulated amount of hazardous waste in the SAA.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.
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Do not attempt to dispose of Mipla waste through standard laboratory trash or down the

drain. This is a serious violation of regulations and poses a significant safety risk.

Provide the EHS department or the licensed waste disposal contractor with a complete and

accurate description of the waste.

Experimental Protocols
Protocol for Spill Cleanup
In the event of a Mipla spill, immediate and appropriate action is necessary to prevent

exposure and contamination.

1. Immediate Response:

Alert all personnel in the immediate area of the spill.
Evacuate the area if the spill is large or if there is a risk of aerosolization.
If you have come into contact with the substance, immediately follow the first-aid procedures
outlined in the Safety Data Sheet and seek medical attention.

2. Personal Protective Equipment (PPE):

Before addressing the spill, don appropriate PPE, including:
Double nitrile gloves.
A lab coat or chemical-resistant apron.
Safety goggles or a face shield.
A respirator if the substance is volatile or if there is a risk of inhalation.

3. Containment and Cleanup:

For liquid spills, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a
commercial spill pillow).
Work from the outside of the spill inward to prevent spreading.
Once the liquid is absorbed, carefully scoop the material into a designated hazardous waste
container.
For solid spills, gently cover with a damp paper towel to avoid raising dust, then carefully
place the material into the hazardous waste container.

4. Decontamination:
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Decontaminate the spill area according to the procedures recommended in the Safety Data
Sheet or by your EHS department. This may involve washing the area with a suitable solvent
or decontamination solution.
All materials used for cleanup (absorbent, paper towels, etc.) must be disposed of as
hazardous waste.

5. Reporting:

Report the spill to your laboratory supervisor and your institution's EHS department,
regardless of the size.

Visualizations
Below are diagrams illustrating the key procedural workflows for Mipla disposal.
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Mipla Disposal Decision Workflow

Mipla Waste Generated

Identify Waste Type
(Unused solution, contaminated PPE, empty containers)

Segregate from Other Waste Streams

Use Labeled, Compatible
Hazardous Waste Container

Store in Designated Satellite
Accumulation Area

Contact Institutional EHS for Pickup

Disposal by Licensed
Hazardous Waste Vendor

Disposal Complete

Click to download full resolution via product page

Caption: A workflow for the proper disposal of Mipla waste in a laboratory setting.
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Mipla Spill Cleanup Procedure

Spill Occurs

Alert Personnel & Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with Inert
Absorbent Material

Collect Contaminated Material
into Hazardous Waste Container

Decontaminate Spill Area

Report Spill to Supervisor and EHS

Cleanup Complete

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a Mipla spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3025821?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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